Cas no 2580101-67-1 (methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate)

• Product Name: methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate
• CAS No: 2580101-67-1
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• CID: 5658015
• PubChem ID: 88116164
• Update Time: 2025-05-27

methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• 2580101-67-1
• SCHEMBL7224730
• methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate
• EN300-27727470

• Inchi： 1S/C7H16N2O3/c1-12-7(11)6(9)3-2-5(10)4-8/h5-6,10H,2-4,8-9H2,1H3/t5-,6+/m1/s1
• InChI Key： NAPHZPMPPKMPHI-RITPCOANSA-N
• SMILES： O[C@@H](CN)CC[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 176.11609238g/mol
• Monoisotopic Mass: 176.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 98.6Ų

Additional information on methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate

Research Briefing on Methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate (CAS: 2580101-67-1) in Chemical Biology and Pharmaceutical Applications

Methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate (CAS: 2580101-67-1) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its two amino groups and a hydroxyl group, serves as a versatile building block for the synthesis of peptidomimetics and bioactive molecules. Recent studies have explored its role in drug design, particularly in the development of protease inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate as a key intermediate in the synthesis of novel HIV-1 protease inhibitors. The research highlighted the compound's ability to enhance binding affinity and selectivity due to its stereochemical configuration. The study employed molecular docking and in vitro assays to demonstrate the compound's efficacy in inhibiting viral replication, with promising results that warrant further clinical evaluation.

In addition to its antiviral potential, methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate has been explored for its antibacterial properties. A recent preprint on bioRxiv detailed its incorporation into peptidomimetic scaffolds targeting bacterial cell wall synthesis. The study reported significant inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for combating antibiotic-resistant pathogens.

The synthetic pathways for methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable enantioselective synthesis route using asymmetric hydrogenation, achieving high yields (85%) and enantiomeric excess (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Ongoing research is investigating the compound's potential in neurodegenerative diseases. Preliminary data from a 2023 European Journal of Medicinal Chemistry paper suggest that derivatives of methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate may modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. While these findings are in early stages, they open new avenues for therapeutic development in neurology.

In conclusion, methyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate (CAS: 2580101-67-1) represents a multifaceted compound with growing importance in pharmaceutical research. Its applications span from infectious diseases to neurodegenerative disorders, supported by recent advancements in synthesis and mechanistic understanding. Future research should focus on clinical translation and the exploration of its structure-activity relationships to maximize its therapeutic potential.